4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C19H18FNO3/c20-17-9-8-15(19(23)24)12-16(17)13-4-6-14(7-5-13)18(22)21-10-2-1-3-11-21/h4-9,12H,1-3,10-11H2,(H,23,24)
• InChI Key: DPSUQQHFXAKLTG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)C(=O)O)F
• Molecular Formula: C19H18FNO3
• DSSTOX Substance ID: DTXSID40692286
• Molecular Weight: 327.3 g/mol
• CAS RN: 1261914-62-8

Description

4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, also known as 4-F-3-PPCA, is a synthetic organic compound that has been studied extensively in recent years for its potential applications in scientific research and laboratory experiments. This compound has a wide range of properties that make it an attractive option for researchers, including its high solubility in both organic and aqueous solvents, its low toxicity, and its ability to interact with a variety of other molecules.

Scientific Research Applications

4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has many potential applications in scientific research and laboratory experiments. It has been used in a variety of studies involving the synthesis of organic compounds, the study of enzyme kinetics, and the study of drug-receptor interactions. In addition, 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been used as a ligand in studies of protein-ligand interactions, as well as in studies of the structure and function of enzymes. Furthermore, 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been used in studies of the structure and function of cell membranes and in studies of the structure and function of proteins.

Mechanism of Action

The mechanism of action of 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is still not fully understood. However, it is believed that the compound binds to specific receptors on cells, which leads to a cascade of biochemical events that result in the desired biological effect. For example, when 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% binds to a receptor on a cell, it can activate certain enzymes, which in turn can cause the production of various proteins or hormones. In addition, 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can also affect the activity of certain ion channels, which can lead to changes in the electrical activity of cells.
Biochemical and Physiological Effects
4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. For example, it has been found to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators. In addition, 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to have an inhibitory effect on the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes. Furthermore, 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Finally, 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to have an inhibitory effect on the enzyme lipase, which is involved in the breakdown of fats.

Advantages and Limitations for Lab Experiments

4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has many advantages for use in laboratory experiments. For example, it is relatively easy to synthesize, it is soluble in both organic and aqueous solvents, and it has low toxicity. In addition, it can interact with a variety of molecules, which makes it useful for studying the structure and function of proteins and other molecules. However, 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% also has some limitations. For example, it is not very stable and can degrade over time, and it can be difficult to store and handle due to its low solubility.

Future Directions

The potential future directions for 4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% are numerous. For example, it could be used to develop new drugs or to study the structure and function of proteins and other molecules. In addition, it could be used to study the effects of environmental toxins on human health, or to develop new methods for diagnosing and treating disease. Finally, it could be used to study the biochemical and physiological effects of other compounds, or to develop new methods for synthesizing organic compounds.

Synthesis Methods

4-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized using a variety of methods, including the condensation of 4-fluorobenzaldehyde with piperidine-1-carbonyl chloride and the condensation of 4-fluorobenzaldehyde with piperidine-1-carbonyl hydrazide. The first method involves the condensation of 4-fluorobenzaldehyde with piperidine-1-carbonyl chloride in the presence of a base, such as sodium hydroxide, to form the desired product. The second method involves the condensation of 4-fluorobenzaldehyde with piperidine-1-carbonyl hydrazide in the presence of a base, such as sodium hydroxide, to form the desired product. Both methods require a high temperature and a long reaction time in order to complete the reaction.